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Compound of Interest

Compound Name: M435-1279

Cat. No.: B10830081

Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on overcoming common solubility challenges with the UBE2T

inhibitor, M435-1279.

Frequently Asked Questions (FAQs)
Q1: I am having trouble dissolving M435-1279 in DMSO. What is the expected solubility?

There are conflicting reports on the solubility of M435-1279 in DMSO. Some suppliers report a

high solubility of up to 50 mg/mL (119.20 mM) with the aid of ultrasonication[1][2]. However,

other sources indicate a lower solubility of 9 mg/mL (21.45 mM) in fresh, anhydrous DMSO[3].

It is crucial to use fresh, high-quality DMSO, as it is hygroscopic and absorbed moisture can

significantly reduce the solubility of the compound[3]. If you are experiencing difficulties,

consider the quality of your DMSO and try preparing a fresh stock.

Q2: My M435-1279 precipitated when I diluted my DMSO stock solution into an aqueous buffer

for my cell-based assay. How can I prevent this?

Direct dilution of a concentrated DMSO stock of M435-1279 into aqueous media is likely to

cause precipitation, as the compound is insoluble in water[3]. To avoid this, it is recommended
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to work with intermediate dilutions and ensure rapid mixing during the addition to the aqueous

buffer. For in vitro experiments, a final DMSO concentration of less than 0.1% is generally

recommended to avoid solvent-induced artifacts. If precipitation persists, consider using a

formulation with a solubilizing agent like SBE-β-CD.

Q3: I need to prepare M435-1279 for an in vivo animal study. What formulation should I use?

M435-1279 is insoluble in water, so a specific formulation is required for in vivo administration.

Two different vehicle formulations have been reported. One option involves a mixture of 10%

DMSO and 90% (20% SBE-β-CD in saline). An alternative for oral administration is a

homogeneous suspension in CMC-NA (carboxymethyl cellulose sodium). Another injectable

formulation consists of DMSO, PEG300, Tween80, and saline. The choice of formulation will

depend on the route of administration and the specific requirements of your study.

Q4: How should I store my M435-1279 stock solutions to maintain their stability and solubility?

Proper storage is critical for maintaining the integrity of M435-1279. Stock solutions in DMSO

should be stored at -20°C for up to one month or at -80°C for up to six months. It is important to

protect the solutions from light. Aliquoting the stock solution into smaller, single-use volumes is

recommended to avoid repeated freeze-thaw cycles, which can lead to degradation and

decreased solubility.

Quantitative Solubility Data
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Solvent/Vehicl
e

Reported
Solubility

Molar
Concentration

Notes Reference

DMSO 50 mg/mL 119.20 mM
Requires

ultrasonication

DMSO 9 mg/mL 21.45 mM

Use fresh,

anhydrous

DMSO

20% SBE-β-CD

in Saline (with

10% DMSO)

≥ 2.08 mg/mL ≥ 4.96 mM Clear solution

Water Insoluble - -

Ethanol Insoluble - -

Experimental Protocols
Protocol 1: Preparation of High-Concentration M435-
1279 Stock in DMSO
This protocol is based on the higher reported solubility and is suitable for preparing a

concentrated stock for subsequent dilutions.

Materials:

M435-1279 powder

Anhydrous, high-purity DMSO

Ultrasonic bath

Vortex mixer

Sterile microcentrifuge tubes

Procedure:
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Weigh the desired amount of M435-1279 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a concentration of 50 mg/mL.

Vortex the mixture vigorously for 1-2 minutes.

Place the tube in an ultrasonic bath and sonicate until the solution is clear. This may take

several minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use volumes and store at -20°C or -80°C, protected

from light.

Protocol 2: Preparation of M435-1279 Formulation for In
Vivo Studies (SBE-β-CD Method)
This protocol provides a method for preparing a clear solution of M435-1279 suitable for

injection in animal models.

Materials:

M435-1279 DMSO stock solution (e.g., 20.8 mg/mL)

20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) in saline

Sterile tubes

Procedure:

Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

To prepare a 1 mL working solution of 2.08 mg/mL M435-1279, add 100 µL of a 20.8 mg/mL

M435-1279 DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline.

Mix the solution thoroughly until it is clear.
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This formulation results in a final solvent composition of 10% DMSO and 90% (20% SBE-β-

CD in saline).
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Caption: Troubleshooting workflow for M435-1279 solubility issues.
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Caption: M435-1279 mechanism of action via the UBE2T/RACK1 axis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10830081/docs#m435-1279-technical-support-
center-troubleshooting-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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